Cas no 119928-85-7 (1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-methyl-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-methyl-
• CAS No: 119928-85-7
• MF: C₁₇H₃₀N₄O₈
• MW: 418.442104816437
• CID: 1210122
• PubChem ID: 3081696
• Update Time: 2025-04-20

1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-methyl-
• 2-[4,7,10-tris(carboxymethyl)-6-methyl-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• 119928-85-7
• SCHEMBL1144711
• DTXSID10388967

• Inchi： 1S/C17H30N4O8/c1-13-8-20(11-16(26)27)5-4-18(9-14(22)23)2-3-19(10-15(24)25)6-7-21(13)12-17(28)29/h13H,2-12H2,1H3,(H,22,23)(H,24,25)(H,26,27)(H,28,29)
• InChI Key： HSXRCEVTMOWCFI-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 418.2065
• Monoisotopic Mass: 418.20636393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.2
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 162.16